Cas no 2096992-30-0 (L-Proline, 1-[[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]methyl]-, ethyl ester)

• Product Name: L-Proline, 1-[[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]methyl]-, ethyl ester
• CAS No: 2096992-30-0
• MF: C₁₉H₂₈BNO₄
• MW: 345.240925788879
• MDL: MFCD08275250
• CID: 5164124
• Update Time: 2025-10-29

L-Proline, 1-[[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-[[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]methyl]-, ethyl ester

• MDL： MFCD08275250
• Inchi： 1S/C19H28BNO4/c1-4-23-18(22)17-6-5-11-21(17)12-15-7-9-16(10-8-15)20-24-13-19(2,3)14-25-20/h7-10,17H,4-6,11-14H2,1-3H3/t17-/m0/s1
• InChI Key： YHJSRZACPHCHNT-KRWDZBQOSA-N
• SMILES： C(OCC)(=O)[C@@H]1CCCN1CC1=CC=C(B2OCC(C)(C)CO2)C=C1

Additional information on L-Proline, 1-[[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]methyl]-, ethyl ester

L-Proline, 1-[[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]methyl]-, ethyl ester (CAS No. 2096992-30-0)

L-Proline, 1-[[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]methyl]-, ethyl ester (CAS No. 2096992-30-0) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is a derivative of L-proline, a non-essential amino acid known for its role in protein synthesis and structural stability. The unique structure of this compound, featuring a boron-containing moiety and an ethyl ester group, makes it particularly valuable for various applications in drug discovery and development.

The chemical structure of L-Proline, 1-[[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]methyl]-, ethyl ester is characterized by the presence of a boronic acid derivative attached to the proline backbone. The boronic acid functionality is a key feature that has been extensively studied for its potential in bioconjugation reactions and as a scaffold for the development of novel therapeutic agents. The ethyl ester group adds further versatility to the molecule, enhancing its solubility and reactivity in various chemical environments.

Recent research has highlighted the potential of boronic acid derivatives in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that compounds with boronic acid moieties can effectively target specific enzymes involved in disease pathways. The unique reactivity of boronic acids allows them to form stable complexes with sugars and other biomolecules, making them ideal candidates for the development of targeted therapies.

In the context of drug discovery, L-Proline, 1-[[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]methyl]-, ethyl ester has shown promise as a scaffold for the design of prodrugs. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The ethyl ester group in this compound can be hydrolyzed by esterases in vivo, releasing the active form of the drug. This approach can improve the pharmacokinetic properties of drugs, such as their solubility and bioavailability.

Another area where this compound has shown significant potential is in the field of bioconjugation. Bioconjugation involves linking biomolecules to other molecules or surfaces to create functional hybrid materials. The boronic acid moiety in L-Proline, 1-[[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]methyl]-, ethyl ester can form reversible covalent bonds with diols and other functional groups on biomolecules. This property makes it an attractive candidate for applications such as targeted drug delivery and biosensor development.

The synthesis of L-Proline, 1-[[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]methyl]-, ethyl ester typically involves several steps. One common approach is to start with L-proline and introduce the boronic acid moiety through a series of reactions involving organoborane reagents. The ethyl ester group can be introduced via an esterification reaction using ethanol and an appropriate catalyst. The final product is then purified using techniques such as column chromatography to ensure high purity and consistency.

In terms of safety and handling, it is important to note that while L-Proline, 1-[[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]methyl]-, ethyl ester is not classified as a hazardous material under current regulations (such as those outlined by OSHA or REACH), proper safety protocols should always be followed when handling any chemical compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and working in well-ventilated areas.

The potential applications of L-Proline, 1-[[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]methyl]-, ethyl ester extend beyond medicinal chemistry into areas such as materials science and analytical chemistry. For example, researchers at the University of California have explored the use of boronic acid derivatives in the development of novel materials with tunable properties for use in electronics and sensors.

In conclusion, L-Proline, 1-[[4-(5,5-dimethyl-1,3, strong>< strong > 2 - d i o x ab o r i n an - 2 - y l ) p h e n y l ] m e t h y l ] - , e t h y l e s t e r strong > ( C A S N o . 2096992 - 30 - 0 ) i s a n i n n o v a t i v e c o m p o u n d w i t h v e r s a t i l e p r o p e r t i e s t h a t m a k e i t v a l u a b l e f o r m u l t i p l e a p p l i c at i o n s . I t s u n i q u e c h e m i c al s tr u c tu r e , c o m b i n ed w it h r ec en t r es ea rc h f ind ing s , h ig hl ig ht s i ts p ot en ti al f or d ev el op me nt i n d ru g d is co ve ry , b io co nj ug at io n , an d m at er ia ls sc ie nc e . A s re se ar ch co nt in ue s , th is c om po un d i s li ke ly t o pl ay a si gn if ic an t ro le i n ad va nc ing th e fi el ds o f ch em ic al b io lo gy an d me di ci na l ch em ist ry . p >